Strychnidin-10-one, 2,3-dimethoxy-, sulfate (2:1)
Strychnidin-10-one, 2,3-dimethoxy-, sulfate (2:1)
Brand Name:
Vulcanchem
CAS No.:
4845-99-2
VCID:
VC0213112
InChI:
InChI=1S/C23H26N2O4.H2O4S/c1-27-16-8-14-15(9-17(16)28-2)25-20(26)10-18-21-13-7-19-23(14,22(21)25)4-5-24(19)11-12(13)3-6-29-18;1-5(2,3)4/h3,8-9,13,18-19,21-22H,4-7,10-11H2,1-2H3;(H2,1,2,3,4)/t13-,18-,19-,21-,22-,23+;/m0./s1
SMILES:
COC1=C(C=C2C(=C1)C34CCN5C3CC6C7C4N2C(=O)CC7OCC=C6C5)OC.OS(=O)(=O)O
Molecular Formula:
C23H26N2O4.1/2H2O4S
Molecular Weight:
492.5 g/mol
Strychnidin-10-one, 2,3-dimethoxy-, sulfate (2:1)
CAS No.: 4845-99-2
Reference Standards
VCID: VC0213112
Molecular Formula: C23H26N2O4.1/2H2O4S
Molecular Weight: 492.5 g/mol
| CAS No. | 4845-99-2 |
|---|---|
| Product Name | Strychnidin-10-one, 2,3-dimethoxy-, sulfate (2:1) |
| Molecular Formula | C23H26N2O4.1/2H2O4S |
| Molecular Weight | 492.5 g/mol |
| IUPAC Name | (4aR,5aS,8aR,13aS,15aS,15bR)-10,11-dimethoxy-4a,5,5a,7,8,13a,15,15a,15b,16-decahydro-2H-4,6-methanoindolo[3,2,1-ij]oxepino[2,3,4-de]pyrrolo[2,3-h]quinolin-14-one;sulfuric acid |
| Standard InChI | InChI=1S/C23H26N2O4.H2O4S/c1-27-16-8-14-15(9-17(16)28-2)25-20(26)10-18-21-13-7-19-23(14,22(21)25)4-5-24(19)11-12(13)3-6-29-18;1-5(2,3)4/h3,8-9,13,18-19,21-22H,4-7,10-11H2,1-2H3;(H2,1,2,3,4)/t13-,18-,19-,21-,22-,23+;/m0./s1 |
| Standard InChIKey | JBQBSCWFZJGIQL-SUJBTXFYSA-N |
| Isomeric SMILES | COC1=C(C=C2C(=C1)[C@]34CCN5[C@H]3C[C@@H]6[C@@H]7[C@@H]4N2C(=O)C[C@@H]7OCC=C6C5)OC.COC1=C(C=C2C(=C1)[C@]34CCN5[C@H]3C[C@@H]6[C@@H]7[C@@H]4N2C(=O)C[C@@H]7OCC=C6C5)OC.OS(=O)(=O)O |
| SMILES | COC1=C(C=C2C(=C1)C34CCN5C3CC6C7C4N2C(=O)CC7OCC=C6C5)OC.OS(=O)(=O)O |
| Canonical SMILES | COC1=C(C=C2C(=C1)C34CCN5C3CC6C7C4N2C(=O)CC7OCC=C6C5)OC.COC1=C(C=C2C(=C1)C34CCN5C3CC6C7C4N2C(=O)CC7OCC=C6C5)OC.OS(=O)(=O)O |
| PubChem Compound | 11477413 |
| Last Modified | Nov 11 2021 |
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